ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate

• Molecular Formula: C21H23Cl2N3O5S
• Molecular Weight: 500.4 g/mol
• IUPAC Name: ethyl 4-[2-[N-(benzenesulfonyl)-2,3-dichloroanilino]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H23Cl2N3O5S/c1-2-31-21(28)25-13-11-24(12-14-25)19(27)15-26(18-10-6-9-17(22)20(18)23)32(29,30)16-7-4-3-5-8-16/h3-10H,2,11-15H2,1H3
• InChI Key: URSMJIJFFLWZRS-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN(C2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3

Description

Ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound 1" and has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate is complex and not fully understood. However, it is believed that the compound works by modulating the activity of certain enzymes and receptors in the body. This can lead to a range of physiological effects, including changes in inflammation, pain perception, and immune function.
Biochemical and Physiological Effects:
Ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate has a number of biochemical and physiological effects that make it a valuable tool for researchers. Some of the most significant effects include its ability to modulate inflammation, reduce pain perception, and alter immune function. These effects make the compound useful in a range of research areas, including immunology, pharmacology, and neuroscience.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations associated with the use of ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate in lab experiments. One of the main advantages is the compound's ability to produce consistent and reproducible results. However, there are also limitations to its use, including the fact that it can be difficult to synthesize and may be expensive to obtain.

Future Directions

There are many potential future directions for research involving ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate. Some of the most promising areas of research include the compound's potential as a therapeutic agent for a range of diseases, including arthritis, asthma, and other inflammatory conditions. Additionally, there is ongoing research into the compound's mechanism of action, as well as its potential applications in fields such as neuroscience and immunology. Overall, the future looks bright for this valuable research tool, and there is much to be learned from continued study of its properties and effects.

Synthesis Methods

The synthesis of ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate is a complex process that involves several steps. The compound is typically synthesized using a combination of organic chemistry techniques, including peptide synthesis and piperazine chemistry. The process involves the use of various reagents and solvents, and requires a high level of technical expertise.

Scientific Research Applications

Ethyl 4-[N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycyl]piperazine-1-carboxylate has a wide range of potential applications in scientific research. One of the most promising areas of research involves the compound's potential as a therapeutic agent for a range of diseases and conditions. For example, compound 1 has been shown to have anti-inflammatory properties, and may be useful in the treatment of conditions such as arthritis and asthma.